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Compound of Interest

Compound Name: Iopanoic Acid

Cat. No.: B1672083 Get Quote

Essential Safety and Handling Guide for Iopanoic
Acid
This guide provides crucial safety, handling, and disposal information for Iopanoic Acid,

tailored for research, scientific, and drug development professionals. The following procedures

are designed to ensure a safe laboratory environment by offering direct, procedural guidance.

Hazard Identification
Iopanoic Acid is classified as harmful if swallowed (Acute Toxicity, Oral, Category 4).[1][2]

When heated to decomposition, it can emit dangerous fumes.[1] It is also known to be light-

sensitive.

Personal Protective Equipment (PPE)
A thorough risk assessment is essential before handling Iopanoic Acid. The following table

summarizes the recommended PPE to minimize exposure and ensure personal safety.
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PPE Category Item Specifications Rationale

Eye & Face Protection Safety Goggles

Chemical splash

goggles conforming to

EN166 (EU) or NIOSH

(US) standards (e.g.,

marked "Z87").

Protects eyes from

splashes of the

chemical or solvents.

Face Shield
To be worn in addition

to safety goggles.

Provides an extra

layer of protection for

the face during

procedures with a

high risk of splashing.

Hand Protection
Disposable Nitrile

Gloves

Inspected prior to use.

Double-gloving is

recommended.

Provides protection

against incidental skin

contact. Contaminated

gloves should be

removed immediately

using proper

technique and

disposed of according

to regulations.

Body Protection Laboratory Coat
Fire-resistant is

preferred.

Protects skin and

clothing from spills

and splashes.

Closed-toe Shoes ---

Prevents foot injuries

from spills or dropped

objects.

Respiratory Protection Dust Respirator

Use in a well-

ventilated area. A local

exhaust system is

recommended where

dust may be

generated.

Required when

engineering controls

are insufficient to

prevent inhalation of

dust.
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Safe Handling and Storage
Handling:

Work in a well-ventilated area, preferably using a closed system or local exhaust ventilation

to minimize direct exposure.

Avoid the formation and dispersion of dust.

Do not eat, drink, or smoke in areas where Iopanoic Acid is handled.

Wash hands and face thoroughly after handling and before breaks.

Avoid contact with skin, eyes, and clothing.

Storage:

Keep the container tightly closed and store it in a cool, dark, and dry place.

Iopanoic Acid is light-sensitive and should be protected from light.

Store away from incompatible materials such as oxidizing agents.

Physicochemical and Toxicological Data
The following table provides key quantitative data for Iopanoic Acid. Currently, no official

Occupational Exposure Limits (OELs) have been established by major regulatory bodies like

OSHA or NIOSH.
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Property Value

Chemical Formula C₁₁H₁₂I₃NO₂

Molecular Weight 570.93 g/mol

CAS Number 96-83-3

Appearance Light yellowish-white powder

Melting Point 150-156 °C (with decomposition)

Acute Toxicity (Oral) Harmful if swallowed (Category 4)

LD50 (Intraperitoneal, rat) 1520 mg/kg

Occupational Exposure Limits Not established

Operational Plans
Spill Response Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent contamination

and exposure.

Methodology:

Evacuate and Secure: Immediately alert others in the area and evacuate non-essential

personnel. Restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated.

Don PPE: Wear all recommended personal protective equipment, including respiratory

protection, before entering the spill area.

Containment: Prevent the product from entering drains.

Cleanup (Solid Spill):

Avoid generating dust.
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Carefully sweep up the spilled material.

Use an inert absorbent material like sand or vermiculite for any remaining residue.

Collect all material into a suitable, sealed, and labeled container for hazardous waste

disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

Disposal: Dispose of all contaminated materials (including PPE) as hazardous waste.
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Spill Occurs

1. Evacuate Area &
Secure Access

2. Don Full PPE
(incl. Respirator)

3. Contain Spill
Prevent Entry to Drains

4. Clean Up Spill
(Avoid Dust)

5. Decontaminate Area

6. Dispose of Waste

Response Complete

Click to download full resolution via product page

Caption: A workflow diagram for handling an Iopanoic Acid spill.
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Disposal Plan
Proper disposal of Iopanoic Acid and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Methodology:

Waste Segregation:

Solid Waste: All solid materials contaminated with Iopanoic Acid (e.g., gloves, weighing

paper, absorbent materials) must be collected in a dedicated, clearly labeled hazardous

waste container.

Liquid Waste: Solutions containing Iopanoic Acid should be collected in a separate,

labeled hazardous liquid waste container.

Chemical Treatment (Optional): Iodinated organic compounds may require chemical

treatment prior to final disposal. A common method involves reduction to iodide using a

reducing agent like sodium thiosulfate. This step should only be performed by personnel

trained in chemical waste treatment.

Final Disposal:

Arrange for disposal through a licensed and approved hazardous waste management

company.

Do not dispose of Iopanoic Acid down the drain.

Follow all federal, state, and local regulations for chemical waste disposal.

First Aid Procedures
Immediate first aid is crucial in case of exposure.
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Exposure Route First Aid Procedure

Ingestion

IF SWALLOWED: Call a POISON CENTER or

doctor immediately if you feel unwell. Rinse the

mouth with water. Do NOT induce vomiting.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Skin Contact

Remove contaminated clothing immediately.

Wipe off as much of the material as possible

and then wash the affected area with soap and

plenty of water. Consult a physician if irritation

persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen and seek medical

attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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